Cas no 37696-83-6 (Octanamide, N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-)

Octanamide, N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro- structure
37696-83-6 structure
Product Name:Octanamide, N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-
CAS No:37696-83-6
MF:C12H10F15NO
MW:469.189956188202
CID:1485647
PubChem ID:3735895
Update Time:2025-11-06

Octanamide, N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro- Chemical and Physical Properties

Names and Identifiers

    • Octanamide, N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-
    • N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide
    • AKOS024422869
    • CHEMBL173403
    • 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-octanoic acid butylamide
    • STL490529
    • NS00110069
    • GS-2550
    • DTXSID30896019
    • 37696-83-6
    • Inchi: 1S/C12H10F15NO/c1-2-3-4-28-5(29)6(13,14)7(15,16)8(17,18)9(19,20)10(21,22)11(23,24)12(25,26)27/h2-4H2,1H3,(H,28,29)
    • InChI Key: CWRVUMYBNHZJOL-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(NCCCC)=O)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 469.0523
  • Monoisotopic Mass: 469.0522864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

Octanamide, N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro- Pricemore >>

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